![molecular formula C19H18N2O2S B2442708 N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide CAS No. 476285-25-3](/img/structure/B2442708.png)
N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide
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Overview
Description
The compound is a derivative of thiazole, which is a heterocyclic compound with a five-membered ring containing both sulfur and nitrogen atoms. It also contains phenyl groups, which are common in many organic compounds, and an acetamide group, which is a functional group consisting of an acyl group bonded to nitrogen .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, phenyl groups, and acetamide group would all contribute to its overall structure .Chemical Reactions Analysis
The reactivity of this compound would depend on its molecular structure. The presence of the thiazole ring, phenyl groups, and acetamide group could all potentially influence its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure .Scientific Research Applications
Antimicrobial Activity
N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide and its derivatives have been studied for their antimicrobial properties. Liao et al. (2017) synthesized a series of related compounds, which exhibited promising antibacterial activity against various bacteria and fungi, including Gibberella zeae, Phytophthora infestans, and Paralepetopsis sasakii. Some derivatives showed superior activity compared to commercial antibacterial agents (Liao et al., 2017).
Antifungal Effects
The antifungal properties of this compound derivatives have also been a subject of research. Jafar et al. (2017) synthesized compounds that showed effective antifungal activity against Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).
Anticancer Activity
Some derivatives of this compound have shown promise in anticancer research. Bayazeed and Alnoman (2020) developed thiazole-pyridine compounds with significant anticancer activity against various cancer cell lines, including breast and liver cancer (Bayazeed & Alnoman, 2020).
Corrosion Inhibition
The compound and its derivatives have been evaluated for their potential as corrosion inhibitors. Farahati et al. (2019) investigated the corrosion inhibition efficiency of thiazoles on copper surfaces, indicating their application in material science (Farahati et al., 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-13-8-9-15(10-14(13)2)17-12-24-19(20-17)21-18(22)11-23-16-6-4-3-5-7-16/h3-10,12H,11H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFONYGMKRPFGKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)COC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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